Cas no 1858242-67-7 (4-Amino-5-(2-chloro-5-fluorophenyl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-Amino-5-(2-chloro-5-fluorophenyl)-4H-1,2,4-triazole-3-thiol
• CAS No: 1858242-67-7
• MF: C₈H₆ClFN₄S
• MW: 244.676441669464
• MDL: MFCD28954477
• CID: 4709168
• Update Time: 2025-06-30

4-Amino-5-(2-chloro-5-fluorophenyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-Amino-5-(2-chloro-5-fluorophenyl)-4H-1,2,4-triazole-3-thiol
• 4H-1,2,4-triazole-3-thiol, 4-amino-5-(2-chloro-5-fluorophenyl)-

• MDL： MFCD28954477
• Inchi： 1S/C8H6ClFN4S/c9-6-2-1-4(10)3-5(6)7-12-13-8(15)14(7)11/h1-3H,11H2,(H,13,15)
• InChI Key： JBHWPCVPQCECIV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1=NNC(N1N)=S)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 311
• Topological Polar Surface Area: 85.7

Additional information on 4-Amino-5-(2-chloro-5-fluorophenyl)-4H-1,2,4-triazole-3-thiol

Introduction to 4-Amino-5-(2-chloro-5-fluorophenyl)-4H-1,2,4-triazole-3-thiol (CAS No. 1858242-67-7)

4-Amino-5-(2-chloro-5-fluorophenyl)-4H-1,2,4-triazole-3-thiol (hereafter referred to as Compound A) is a structurally complex organic compound with significant potential in various fields of chemistry and pharmacology. Its CAS registry number, 1858242-67-7, uniquely identifies it within the chemical database. Compound A belongs to the class of 1,2,4-triazoles, which are heterocyclic aromatic compounds known for their versatile applications in medicinal chemistry and material science.

The molecular structure of Compound A is characterized by a central 1,2,4-triazole ring system substituted with an amino group at position 4 and a thiol group at position 3. The phenyl ring attached at position 5 is further substituted with chlorine and fluorine atoms at positions 2 and 5, respectively. This substitution pattern introduces significant electronic effects that influence the compound's reactivity and biological activity. Recent studies have highlighted the importance of such halogen substitutions in modulating the pharmacokinetic properties of triazole derivatives.

Compound A has been the subject of extensive research in recent years due to its potential as a bioisostere in drug design. Bioisosteres are structural analogs that retain similar physical and chemical properties but differ in their biological activity profiles. The presence of both amino and thiol groups in Compound A makes it a promising candidate for peptide mimicry and thiol-based conjugation, which are critical in developing novel therapeutic agents.

One of the most notable applications of Compound A is in the field of antimicrobial drug development. Recent studies have demonstrated that triazole derivatives with sulfur-containing substituents exhibit potent activity against a wide range of bacterial and fungal pathogens. The amino group in Compound A enhances its ability to interact with bacterial cell membranes, while the thiol group contributes to its redox activity, making it an effective antimicrobial agent.

In addition to its antimicrobial properties, Compound A has shown potential as a radioprotective agent. Research conducted in 2023 revealed that the compound can mitigate oxidative stress induced by ionizing radiation by scavenging reactive oxygen species (ROS). This property makes it a promising candidate for protecting human tissues during radiation therapy for cancer treatment.

The synthesis of Compound A involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the triazole ring via a copper-catalyzed azide alkyne cycloaddition (CuAAC) reaction and subsequent functionalization with amino and thiol groups. The introduction of halogen substituents on the phenyl ring is achieved through electrophilic substitution reactions under controlled conditions.

From an environmental perspective, Compound A has been evaluated for its biodegradability and eco-toxicological effects. Initial studies indicate that the compound exhibits moderate biodegradability under aerobic conditions, with microbial degradation being a key pathway for its removal from aquatic environments. However, further research is required to fully understand its long-term environmental impact.

In conclusion, 4-Amino-5-(2-chloro-5-fluorophenyl)-4H-1,2,4-triazole-3-thiol (CAS No. 1858242-67-7) represents a versatile compound with diverse applications in medicinal chemistry and materials science. Its unique structural features and functional groups make it a valuable tool for researchers seeking innovative solutions in drug design and environmental protection.